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Get Quote

The table below summarizes the core characteristics of Indalpine based on the search results:

Feature Description

Drug Class Selective Serotonin Reuptake Inhibitor (SSRI) [1]

Primary Mechanism Selective inhibition of 5-HT (serotonin) uptake [1]

Key Pharmacological
Effect

Increases extracellular concentration of serotonin [1]

Clinical Application Antidepressant [1]

Impact on Sleep
Architecture

Dose-dependently decreases and delays paradoxical sleep (REM sleep)

in rats [1]

Detailed Experimental Data and Protocols

The key findings on Indalpine's pharmacology and the corresponding experimental methods are detailed

below:
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Experimental
Aspect

Description

Core Finding Indalpine reduces paradoxical sleep. This effect is potentiated by catecholamine

depletion and reduced by serotonin synthesis inhibition [1].

Experimental
Subject

Rat model [1].

Basic Protocol Examination of the drug's effect on rat sleep patterns, followed by administration

after pretreatment with other drugs to modify monoamine levels [1].

Pretreatment
Agents

Parachlorophenylalanine (PCPA) to deplete serotonin; alpha-methylparatyrosine

(AMPT) to reduce catecholamines [1].

Experimental
Implication

The study confirms the role of serotonin in sleep regulation and demonstrates that

the sleep effects of SSRIs can be modulated by other neurotransmitter systems
[1].

Comparative Pharmacology Overview

The following diagram illustrates indalpine's selective mechanism of action compared to other

antidepressant classes, based on the monoamine hypothesis:

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://pubmed.ncbi.nlm.nih.gov/6233163/
https://pubmed.ncbi.nlm.nih.gov/6233163/
https://pubmed.ncbi.nlm.nih.gov/6233163/
https://pubmed.ncbi.nlm.nih.gov/6233163/
https://pubmed.ncbi.nlm.nih.gov/6233163/
https://www.smolecule.com/products/s530596?utm_src=pdf-body
https://www.smolecule.com/products/s530596?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Nerve Impulse 5-HT Release

Synaptic Cleft

Post-Synaptic Neuron

Receptor Binding

Serotonin Transporter (SERT)

Reuptake

Recycling

Indalpine

Serotonin Transotonin Transporter (SERT)

Inhibits

Click to download full resolution via product page

This diagram highlights indalpine's specific action as a selective serotonin reuptake inhibitor.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Pharmacological Profile of Indalpine at a Glance]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b530596#indalpine-

comparative-pharmacology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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